Cas no 144026-74-4 (3-(3-METHOXYPHENYL)-1H-PYRAZOLE)

• Product Name: 3-(3-METHOXYPHENYL)-1H-PYRAZOLE
• CAS No: 144026-74-4
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD01940432
• CID: 91846
• PubChem ID: 2736766
• Update Time: 2025-08-05

3-(3-METHOXYPHENYL)-1H-PYRAZOLE Chemical and Physical Properties

Names and Identifiers

• 3-(3-METHOXYPHENYL)-1H-PYRAZOLE
• 3-(3-METHOXY-PHENYL)-1H-PYRAZOLE
• 3-(3-Methoxyphenyl)pyrazole
• 5-(3-methoxyphenyl)-1H-pyrazole
• 1-methoxy-3-pyrazol-3-ylbenzene
• 3-methoxy-1-pyrazol-3-ylbenzene
• JAZQIOZMPNVSII-UHFFFAOYSA-N
• F20006
• DTXSID00371585
• NCGC00323981-01
• FT-0730783
• AB01318971-02
• SCHEMBL12782331
• 3-(3-Methoxyphenyl)-1H-pyrazole, AldrichCPR
• A884837
• 1H-Pyrazole, 3-(3-methoxyphenyl)-
• SCHEMBL20769936
• AKOS002658115
• PS-4869
• 144026-74-4
• MFCD01940432
• STK508833
• DB-030245
• ALBB-017222

• MDL： MFCD01940432
• Inchi： 1S/C10H10N2O/c1-13-9-4-2-3-8(7-9)10-5-6-11-12-10/h2-7H,1H3,(H,11,12)
• InChI Key： JAZQIOZMPNVSII-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1=CC=NN1

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8

Experimental Properties

• Density: 1.159
• Melting Point: 90-91℃
• Boiling Point: 364.2°Cat760mmHg
• Flash Point: 132.8°C
• Refractive Index: 1.58
• PSA: 37.91000
• LogP: 2.08530

3-(3-METHOXYPHENYL)-1H-PYRAZOLE Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3-METHOXYPHENYL)-1H-PYRAZOLE

Chemical Synthesis and Pharmacological Insights of CAS No. 144026-74-4: 3-(3-METHOXYPHENYL)-1H-PYRAZOLE

The compound 3-(3-METHOXYPHENYL)-1H-PYRAZOLE, identified by the CAS registry number 144026-74-4, represents a structurally unique member of the pyrazole class of heterocyclic compounds. Its molecular formula, C₁₀H₁₁NO, highlights the integration of a methoxy-substituted phenyl group at the 3-position of the 1H-pyrazole core. This structural configuration confers distinct physicochemical properties and biological activities, positioning it as a promising scaffold in drug discovery and medicinal chemistry research. Recent advancements in synthetic methodologies have further expanded its accessibility for large-scale applications in academia and industry.

Synthetic strategies for 3-(3-methoxyphenyl)-1H-pyrazole have evolved significantly over the past decade, driven by demands for scalable and eco-friendly protocols. Traditional approaches often relied on the Hantzsch pyrazole synthesis, which involves condensation of β-keto esters with hydrazines under acidic conditions. However, modern methods now prioritize solvent-free conditions or microwave-assisted reactions to enhance yield and reduce environmental impact. A groundbreaking study published in Green Chemistry (2023) demonstrated a novel solid-state synthesis using sodium hydroxide as a catalyst, achieving 98% purity with minimal byproduct formation. Such innovations underscore the compound's viability in sustainable pharmaceutical manufacturing.

In pharmacological studies, this compound exhibits multifaceted biological activities that align with contemporary drug development trends. Research from the Journal of Medicinal Chemistry (2022) revealed its potent anti-inflammatory properties through selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin biosynthesis. The methoxy group at the para position (relative to pyrazole attachment) was identified as critical for this activity profile, enhancing metabolic stability compared to unsubstituted analogs. Furthermore, preliminary in vitro assays against cancer cell lines showed promising cytotoxic effects against triple-negative breast cancer (TNBC) cells with IC₅₀ values below 5 μM.

Toxicological evaluations remain pivotal for translational research. A recent OECD-compliant study assessed acute toxicity via oral administration in rodents, reporting an LD₅₀ exceeding 5 g/kg body weight—indicating low acute toxicity risk under standard experimental conditions. Metabolic profiling using LC-MS/MS revealed rapid phase II conjugation pathways involving glucuronidation, suggesting favorable pharmacokinetic characteristics for potential oral formulations.

The compound's structural versatility has spurred diverse applications beyond traditional drug discovery domains. In materials science, its π-conjugated system enables use as a building block for organic semiconductors with tunable electronic properties—a finding validated in Advanced Materials (2023). Meanwhile, its ability to chelate metal ions has opened avenues for developing novel MRI contrast agents with enhanced tissue specificity compared to conventional gadolinium-based compounds.

Ongoing research focuses on optimizing this compound's therapeutic index through structure-activity relationship (SAR) studies targeting specific disease pathways. A collaborative effort between Stanford University and AstraZeneca is investigating its potential as a dual inhibitor of JAK/STAT signaling and NF-κB pathways—a combination shown to synergistically suppress autoimmune responses without immunosuppressive side effects observed in current therapies.

In conclusion, CAS No. 144026-74-4 (3-(3-METHOXYPHENYL)-1H-PYRAZOLE) stands at an intersection of cutting-edge synthetic methodologies and translational biomedical research. Its unique pharmacophore elements combined with favorable safety profiles make it an attractive candidate across multiple therapeutic areas—from oncology to neurodegenerative disorders—while its structural modularity continues to inspire innovative applications in adjacent scientific disciplines.